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Compound of Interest

Compound Name: Dihydrouracil-d4

Cat. No.: B12396232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dihydrouracil-d4, a deuterated analog

of the endogenous metabolite dihydrouracil. This document details commercially available

sources, provides insights into its applications in research and drug development, and includes

a representative experimental protocol for its use as an internal standard.

Introduction to Dihydrouracil-d4
Dihydrouracil-d4 is a stable isotope-labeled form of dihydrouracil, a metabolite of uracil. In

drug development and clinical research, deuterated compounds like Dihydrouracil-d4 are

invaluable tools. They are primarily used as internal standards in quantitative bioanalytical

methods, such as liquid chromatography-mass spectrometry (LC-MS), to ensure the accuracy

and precision of measurements of their non-labeled counterparts in biological matrices. The

Dihydrouracil/uracil ratio in plasma is a critical biomarker for dihydropyrimidine dehydrogenase

(DPD) activity, an enzyme crucial for the metabolism of fluoropyrimidine chemotherapeutic

agents like 5-fluorouracil (5-FU). Deficient DPD activity can lead to severe toxicity from 5-FU

treatment.

Commercial Availability and Suppliers
A critical aspect for researchers is the reliable supply of high-quality Dihydrouracil-d4. Several

chemical suppliers offer this compound, and the following table summarizes the available
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information on their products. Researchers are advised to request a lot-specific Certificate of

Analysis for detailed information on purity and isotopic enrichment.

Supplier
Catalog
Number

CAS
Number

Purity
Isotopic
Enrichme
nt

Available
Quantitie
s

Price
(USD)

MedchemE

xpress

HY-

W012926S

334473-

41-5
≥98%

Not

specified
1 mg, 5 mg

$320 (1

mg)

Toronto

Research

Chemicals

(TRC)

D449993
334473-

41-5

Not

specified

Not

specified

1 mg, 5

mg, 10 mg

Contact for

price

LGC

Standards

TRC-

D449993-

1MG

334473-

41-5

Not

specified

Not

specified
1 mg

Contact for

price

Cayman

Chemical

Not

explicitly

listed

- - - - -

Santa Cruz

Biotechnol

ogy

Not

explicitly

listed

- - - - -

Note: Pricing and availability are subject to change. Please contact the suppliers directly for the

most current information. While Cayman Chemical and Santa Cruz Biotechnology are

prominent suppliers of biochemicals, Dihydrouracil-d4 was not readily found in their online

catalogs at the time of this review; however, they may offer it through their custom synthesis

services.

Experimental Protocol: Quantification of
Dihydrouracil in Plasma using LC-MS/MS with
Dihydrouracil-d4 as an Internal Standard
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This protocol is a representative example for the quantification of dihydrouracil in human

plasma. It is essential to validate the method in your laboratory.

3.1. Materials and Reagents

Dihydrouracil (analytical standard)

Dihydrouracil-d4 (internal standard)

Human plasma (K2-EDTA)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

96-well protein precipitation plates

3.2. Preparation of Stock and Working Solutions

Dihydrouracil Stock Solution (1 mg/mL): Accurately weigh and dissolve dihydrouracil in

methanol.

Dihydrouracil-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Dihydrouracil-d4 in methanol.

Working Solutions: Prepare serial dilutions of the dihydrouracil stock solution in 50:50 (v/v)

methanol:water to create calibration standards. Prepare a working solution of the

Dihydrouracil-d4 IS at an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

3.3. Sample Preparation (Protein Precipitation)

To 50 µL of plasma sample (calibrator, quality control, or unknown) in a 96-well plate, add

150 µL of the Dihydrouracil-d4 IS working solution in acetonitrile.
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Vortex the plate for 2 minutes to precipitate proteins.

Centrifuge the plate at 4000 rpm for 10 minutes.

Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

3.4. LC-MS/MS Conditions

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to separate dihydrouracil from other plasma components.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray ionization (ESI), positive or negative mode (to be optimized).

MRM Transitions:

Dihydrouracil: Q1/Q3 (to be determined, e.g., m/z 115 -> 70)

Dihydrouracil-d4: Q1/Q3 (to be determined, e.g., m/z 119 -> 74)

3.5. Data Analysis

The concentration of dihydrouracil in the samples is determined by calculating the peak area

ratio of the analyte to the internal standard and comparing it to the calibration curve.
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Application in Drug Development: Dihydrouracil
Analogs as Cereblon Ligands
Recent research has highlighted the potential of dihydrouracil derivatives in the field of targeted

protein degradation. Specifically, substituted phenyl dihydrouracils have been developed as

novel, achiral ligands for the E3 ubiquitin ligase cereblon (CRBN).[1][2] These ligands are

crucial components of Proteolysis Targeting Chimeras (PROTACs), which are bifunctional

molecules that induce the degradation of specific target proteins.

The use of achiral dihydrouracil-based ligands offers advantages over traditional glutarimide-

based ligands, which are chiral and can undergo racemization.[1][2] This simplifies drug

development and can lead to more stable and effective PROTACs.

Visualizations
5.1. Experimental Workflow for Dihydrouracil Quantification
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Caption: Workflow for plasma dihydrouracil quantification.

5.2. Signaling Pathway: PROTAC-Mediated Protein Degradation
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Caption: Dihydrouracil-based PROTAC mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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